Cas no 5461-92-7 (2-methyl-5-(propan-2-yl)cyclohexanamine)

• Product Name: 2-methyl-5-(propan-2-yl)cyclohexanamine
• CAS No: 5461-92-7
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• CID: 942215
• PubChem ID: 54603691
• Update Time: 2025-04-19

2-methyl-5-(propan-2-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(propan-2-yl)cyclohexanamine
• 2-methyl-5-propan-2-ylcyclohexan-1-amine,hydrochloride
• NSC25098
• NSC-25098
• DTXSID50713719
• 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine--hydrogen chloride (1/1)
• NSC 25098
• 5461-92-7

• Inchi： 1S/C10H21N.ClH/c1-7(2)9-5-4-8(3)10(11)6-9;/h7-10H,4-6,11H2,1-3H3;1H
• InChI Key： ZGWRVTAGKQPDFC-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C(C)C)CCC1C

Computed Properties

• Exact Mass: 191.14400
• Monoisotopic Mass: 191.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.834
• Boiling Point: 195.9°C at 760 mmHg
• Flash Point: 49.1°C
• Refractive Index: 1.447
• PSA: 26.02000
• LogP: 3.90820